Cas no 1803850-24-9 (3-Fluoro-5-hydroxypyridine-4-acetonitrile)

• Product Name: 3-Fluoro-5-hydroxypyridine-4-acetonitrile
• CAS No: 1803850-24-9
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4905298
• Update Time: 2025-06-13

3-Fluoro-5-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C7H5FN2O/c8-6-3-10-4-7(11)5(6)1-2-9/h3-4,11H,1H2
• InChI Key： OUODRNYAJDJKSG-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 0.3
• Topological Polar Surface Area: 56.9

Additional information on 3-Fluoro-5-hydroxypyridine-4-acetonitrile

Comprehensive Overview of 3-Fluoro-5-hydroxypyridine-4-acetonitrile (CAS No. 1803850-24-9): Properties, Applications, and Industry Insights

3-Fluoro-5-hydroxypyridine-4-acetonitrile (CAS No. 1803850-24-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with a fluorine substituent and a hydroxyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its acetonitrile moiety further enhances reactivity, enabling diverse chemical transformations. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled interest in compounds like 3-Fluoro-5-hydroxypyridine-4-acetonitrile. Fluorination is a key strategy to improve drug metabolic stability and binding affinity, addressing common challenges in small-molecule drug development. This compound’s heterocyclic framework is particularly valuable for designing kinase inhibitors and GPCR modulators, which dominate current clinical pipelines. Industry reports highlight a surge in patents involving fluoropyridines, reflecting their relevance in next-generation therapeutics.

From a synthetic perspective, CAS 1803850-24-9 offers advantages in regioselective functionalization, a topic frequently searched by chemists optimizing multi-step synthesis routes. Its hydroxyl group allows for easy derivatization, while the nitrile functionality serves as a handle for click chemistry applications—a trending technique in bioconjugation and probe design. Recent publications have demonstrated its utility in constructing PET radiotracers, responding to the rising focus on diagnostic imaging agents in oncology research.

Environmental and regulatory considerations are also shaping the discourse around such compounds. With increasing emphasis on green chemistry, researchers are investigating solvent-free reactions and catalytic methods to incorporate 3-Fluoro-5-hydroxypyridine-4-acetonitrile into sustainable workflows. This aligns with frequent queries about eco-friendly synthetic protocols in academic and industrial forums. The compound’s low ecotoxicity profile (as per preliminary studies) makes it a candidate for benign-by-design strategies.

In material science, derivatives of 1803850-24-9 show promise in organic electronics, particularly for n-type semiconductors. The electron-withdrawing nature of its fluoropyridine unit enhances charge transport properties, a hot topic in flexible electronics research. Startups specializing in organic photovoltaics have expressed interest in similar structures, driving cross-disciplinary innovation.

Analytical characterization of 3-Fluoro-5-hydroxypyridine-4-acetonitrile typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques widely discussed in online method development communities. Stability studies under varying pH conditions (another frequently searched topic) confirm its robustness in formulation development, crucial for pharmaceutical applications.

The compound’s commercial availability through specialized fine chemical suppliers has expanded, reflecting market demand. Procurement discussions often center around batch-to-batch consistency and scalability—key concerns for process chemists. Recent advancements in continuous flow chemistry have enabled more efficient production of such niche intermediates.

Looking ahead, 3-Fluoro-5-hydroxypyridine-4-acetonitrile is poised to play a pivotal role in fragment-based drug discovery (FBDD), an area gaining traction in AI-assisted molecular design. Its privileged scaffold aligns with medicinal chemistry guidelines for lead optimization, making it a recurring subject in webinars and conference proceedings on hit-to-lead strategies.